Cas no 2877633-45-7 (2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole)

• Product Name: 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole
• CAS No: 2877633-45-7
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 5330286
• PubChem ID: 165434513
• Update Time: 2025-06-13

2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• F6614-2476
• 2877633-45-7
• 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole
• AKOS040855612
• 2-[1-(4-Methyl-2-thiazolyl)-3-azetidinyl]-2H-1,2,3-triazole

• Inchi： 1S/C9H11N5S/c1-7-6-15-9(12-7)13-4-8(5-13)14-10-2-3-11-14/h2-3,6,8H,4-5H2,1H3
• InChI Key： YMJCUXJRZIURRT-UHFFFAOYSA-N
• SMILES： N1=CC=NN1C1CN(C2=NC(C)=CS2)C1

Computed Properties

• Exact Mass: 221.07351655g/mol
• Monoisotopic Mass: 221.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.4±55.0 °C(Predicted)
• pka: 5.82±0.10(Predicted)

Additional information on 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole

Recent Advances in the Study of 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole (CAS: 2877633-45-7)

In recent years, the compound 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole (CAS: 2877633-45-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazole and thiazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The structural complexity and functional versatility of this molecule make it a valuable candidate for further research and drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the target compound, followed by comprehensive in vitro assays to assess its antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria. The results indicated that the compound exhibited potent inhibitory effects against several clinically relevant pathogens, with minimal cytotoxicity to human cells, suggesting its potential as a lead compound for antibiotic development.

Another significant study, conducted by a team at the University of Cambridge, focused on the anticancer properties of 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole. Using a combination of molecular docking and cell-based assays, the researchers identified that the compound selectively targets the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. The study reported that the compound induced apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted therapy for oncology applications.

In addition to its antimicrobial and anticancer activities, recent research has also investigated the pharmacokinetic and pharmacodynamic properties of 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole. A preclinical study published in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The findings revealed favorable oral bioavailability and a relatively long half-life, which are critical parameters for further drug development. However, the study also noted the need for structural modifications to improve metabolic stability and reduce potential drug-drug interactions.

The growing body of research on 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole underscores its potential as a multifunctional therapeutic agent. Future studies are expected to focus on optimizing its chemical structure to enhance efficacy and reduce side effects, as well as exploring its applications in other disease areas, such as neurodegenerative disorders and inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 2-[1-(4-methyl-1,3-thiazol-2-yl)azetidin-3-yl]-2H-1,2,3-triazole (CAS: 2877633-45-7) represents a promising avenue for drug discovery and development. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a compelling candidate for further investigation. As research progresses, this molecule may pave the way for the development of novel therapeutics to address unmet medical needs in various disease areas.